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Compound of Interest

Compound Name: Propylhydrazine hydrochloride

Cat. No.: B152796 Get Quote

CAS Number: 73544-93-1

Chemical Name: Propylhydrazine hydrochloride

Molecular Formula: C₃H₁₁ClN₂

Molecular Weight: 110.59 g/mol

This technical guide provides an in-depth overview of the structural information,

physicochemical properties, synthesis, and biological applications of propylhydrazine
hydrochloride. The content is tailored for researchers, scientists, and professionals in drug

development, with a focus on data presentation, experimental methodologies, and visualization

of relevant biological pathways.

Structural and Physicochemical Data
Propylhydrazine hydrochloride is a hydrazine derivative that serves as a versatile building

block in organic and medicinal chemistry. Its structural and physicochemical properties are

summarized in the tables below.

Table 1: Chemical Identifiers and Structural Information
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Parameter Value Reference

CAS Number 73544-93-1

IUPAC Name
1-

propylhydrazine;hydrochloride

Synonyms

1-Propylhydrazine HCl, N-

PROPYLHYDRAZINE

HYDROCHLORIDE

Molecular Formula C₃H₁₁ClN₂ [1]

Molecular Weight 110.59 g/mol [1]

SMILES String CCCNN.[H]Cl

Table 2: Physicochemical Properties
Property Value Reference

Physical Form Solid

Boiling Point 130.1 °C (free base) [1]

Flash Point 32.2 °C (free base) [1]

Solubility Soluble in polar solvents [1]

Storage Temperature 2-8°C

Table 3: Spectroscopic Data
Spectroscopy Type Data Reference

¹H NMR (DMSO-d₆)
δ 10.59 ppm (hydrazine NH₂),

δ 9.15 ppm (NH proton)
[1]

Infrared (IR)
~3213 cm⁻¹ (N-H stretch),

~1614 cm⁻¹ (NH bend)
[1]
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Propylhydrazine hydrochloride can be synthesized through various methods. A common

laboratory-scale synthesis involves the reaction of a protected hydrazine derivative followed by

deprotection.

Experimental Protocol: Synthesis of n-Propylhydrazine
Hydrochloride[3]
Materials:

BOC-n-propylhydrazine

2M Hydrochloric acid in Dichloromethane (DCM)

Dichloromethane (DCM)

Procedure:

To a reaction flask equipped with a stirrer, add 17.4 g of BOC-n-propylhydrazine.

Add 90 mL of a 2M solution of hydrochloric acid in dichloromethane.

Stir the mixture at room temperature for 4 hours, or until the reaction is complete as

monitored by an appropriate method (e.g., TLC or LC-MS).

Upon completion, filter the reaction mixture under reduced pressure to collect the crude

product.

Wash the crude product with 40 mL of dichloromethane.

Dry the resulting white solid under vacuum to yield n-propylhydrazine hydrochloride.

Purification: Recrystallization from an ethanol-water mixture (e.g., 70:30 v/v) is a preferred

method for obtaining high-purity propylhydrazine hydrochloride (>95%). The purified

compound should be stored in an airtight container with a desiccant to prevent degradation

from moisture.[1]

Applications in Research and Drug Development
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Propylhydrazine hydrochloride and its derivatives have garnered significant interest in

medicinal chemistry, primarily as components of histone deacetylase (HDAC) inhibitors and as

probes in chemical biology.

Histone Deacetylase (HDAC) Inhibition
The n-propylhydrazine moiety serves as an effective zinc-binding group in the design of HDAC

inhibitors.[1] These inhibitors are crucial tools for studying epigenetic regulation and have

therapeutic potential in oncology.[1][2] Derivatives of propylhydrazine have been shown to

selectively inhibit class I HDACs (HDAC1, 2, and 3).[3]

Logical Workflow for HDAC Inhibitor Development
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Caption: Workflow for the development of propylhydrazine-based HDAC inhibitors.

Experimental Protocol: In Vitro HDAC Inhibition
Assay[6][7]
This protocol is a general guideline for assessing the inhibitory activity of compounds against

class I HDACs.

Materials:

Recombinant human HDAC1, HDAC2, or HDAC3 enzyme

Fluorogenic HDAC substrate (e.g., Ac-RHKK(Acetyl)-AMC)
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Assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, 5 mM MgCl₂, 1 mM TCEP, 0.2 mg/mL

BSA, pH 7.4)

Test compounds (propylhydrazine derivatives) dissolved in DMSO

Trichostatin A (TSA) or Vorinostat (SAHA) as a positive control inhibitor

Trypsin solution (e.g., 1 mg/mL in 1 mM HCl)

96-well black microplate

Fluorescence plate reader

Procedure:

In a 96-well plate, add the test compounds at various concentrations.

Add the recombinant HDAC enzyme (e.g., 3-10 nM final concentration) to each well and

incubate for at least 5 minutes at 37°C.

Initiate the reaction by adding the fluorogenic substrate (e.g., 20 µM final concentration).

Incubate the plate at 37°C for a defined period (e.g., 30-90 minutes).

Stop the reaction by adding the trypsin solution.

Incubate for an additional 60 minutes at 37°C to allow for the cleavage of the deacetylated

substrate and release of the fluorophore.

Measure the fluorescence using a plate reader at the appropriate excitation and emission

wavelengths.

Calculate the percent inhibition for each compound concentration and determine the IC₅₀

value.

Activity-Based Protein Profiling (ABPP)
Propylhydrazine has been utilized as a competitor for hydrazine-based probes in "reverse-

polarity" activity-based protein profiling (RP-ABPP). This technique employs nucleophilic
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probes to target electrophilic sites in proteins, allowing for the study of enzyme function and

inhibitor discovery.[4][5]

Signaling Pathway: HDACs in Gene Regulation

HDACs play a critical role in gene expression by removing acetyl groups from lysine residues

on histones, leading to chromatin compaction and transcriptional repression. Inhibition of

HDACs can restore the expression of tumor suppressor genes.
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Caption: Role of HDACs in gene regulation and the effect of inhibition.

Analytical Methods
The detection and quantification of propylhydrazine and its derivatives in biological and

environmental samples can be achieved using standard chromatographic techniques.

High-Performance Liquid Chromatography (HPLC)
A common method for the analysis of hydrazine compounds involves derivatization followed by

RP-HPLC.[6]

Experimental Protocol: HPLC Analysis of Hydrazine[6]

Column: Inertsil ODS-3V (250 mm x 4.6 mm, 5 µm)

Mobile Phase: A mixture of buffer and methanol (e.g., 25:75 v/v). The buffer can be prepared

by dissolving ammonium dihydrogen phosphate in water.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection: UV at 360 nm (after derivatization, e.g., with salicylaldehyde)

Injection Volume: Appropriate for the expected concentration range.

Gas Chromatography (GC)
GC can also be employed for the analysis of hydrazines, often coupled with detectors like a

flame ionization detector (FID), a nitrogen-phosphorus detector (NPD), or mass spectrometry

(MS) for enhanced sensitivity and specificity.[7]

Safety and Handling
Propylhydrazine hydrochloride is a hazardous chemical and should be handled with

appropriate safety precautions.

Hazard Information:
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GHS Pictogram: GHS02 (Flammable)

Signal Word: Danger

Hazard Statements: H242 (Heating may cause a fire)

Safe Handling Procedures:[8][9][10][11][12]

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear suitable personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Avoid the formation of dust and aerosols.

Keep away from sources of ignition.

Store in a cool, dry, and well-ventilated place in a tightly sealed container.

This technical guide is intended for informational purposes for research and development

professionals. Always refer to the specific Safety Data Sheet (SDS) for the most current and

comprehensive safety information before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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